Cas no 941962-78-3 (N'-3-(morpholin-4-yl)propyl-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-3-(morpholin-4-yl)propyl-N-(thiophen-2-yl)methylethanediamide
• CAS No: 941962-78-3
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 5501268
• Update Time: 2025-05-20

N'-3-(morpholin-4-yl)propyl-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-morpholin-4-ylpropyl)-N'-(thiophen-2-ylmethyl)oxamide
• N'-3-(morpholin-4-yl)propyl-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C14H21N3O3S/c18-13(14(19)16-11-12-3-1-10-21-12)15-4-2-5-17-6-8-20-9-7-17/h1,3,10H,2,4-9,11H2,(H,15,18)(H,16,19)
• InChI Key： ZYNYMULSYCNXRK-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOCC1)(=O)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-3-(morpholin-4-yl)propyl-N-(thiophen-2-yl)methylethanediamide

N'-3-(Morpholin-4-yl)Propyl-N-(Thiophen-2-yl)MethylEthanediamide: A Comprehensive Overview

The compound with CAS No. 941962-78-3, known as N'-3-(Morpholin-4-yl)Propyl-N-(Thiophen-2-yl)MethylEthanediamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention due to its intriguing chemical properties and its potential role in advanced materials and pharmaceutical research.

The molecular structure of N'-3-(Morpholin-4-yl)Propyl-N-(Thiophen-2-yl)MethylEthanediamide comprises a morpholine ring, a thiophene moiety, and an ethanediamide group connected via a propyl chain. The morpholine ring, a six-membered saturated heterocycle containing one oxygen atom, contributes to the compound's stability and solubility properties. The thiophene group, a five-membered aromatic heterocycle with sulfur, introduces electronic versatility and potential for conjugation, which is crucial for its reactivity in various chemical reactions.

Recent studies have highlighted the significance of this compound in the development of advanced materials. For instance, researchers have explored its role in creating novel polymers with enhanced mechanical and thermal properties. The ethanediamide group in the molecule serves as a versatile linker, enabling the formation of robust networks through hydrogen bonding and other non-covalent interactions. This makes it an attractive candidate for applications in high-performance composites and nanomaterials.

In the pharmaceutical industry, N'-3-(Morpholin-4-yl)Propyl-N-(Thiophen-2-yl)MethylEthanediamide has shown promise as a precursor for drug delivery systems. Its ability to form stable amide bonds allows for the creation of biocompatible materials that can encapsulate and release drugs in a controlled manner. Additionally, the compound's solubility characteristics make it suitable for use in aqueous environments, which is essential for biomedical applications.

From a synthetic perspective, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The morpholine ring is often synthesized via cyclization of morpholines or related precursors, while the thiophene moiety can be introduced through coupling reactions or thiol-based chemistry. The final assembly of these components requires precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the thiophene group significantly influences the molecule's electronic distribution, enhancing its ability to participate in π–π interactions. This property is particularly valuable in designing self-assembling materials and supramolecular complexes.

Moreover, the compound's thermal stability has been extensively studied using techniques such as thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These studies have demonstrated that N'-3-(Morpholin-4-yl)Propyl-N-(Thiophen-2-yl)MethylEthanediamide possesses excellent thermal resilience, making it suitable for high-temperature applications such as aerospace materials and electronic devices.

In terms of environmental impact, researchers have investigated the biodegradation pathways of this compound under various conditions. Results indicate that under aerobic conditions, the molecule undergoes microbial degradation through hydrolysis of the amide bonds, leading to the formation of less complex byproducts. This suggests that it may be environmentally friendly when used responsibly.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Additionally, efforts are being made to explore its potential in emerging fields such as bioelectronics and green chemistry. Its unique combination of structural features positions it as a versatile building block for future innovations across multiple disciplines.